Cas no 66688-49-1 (1,3-diiodo-2,2-dimethylpropane)

• Product Name: 1,3-diiodo-2,2-dimethylpropane
• CAS No: 66688-49-1
• MF: C₅H₁₀I₂
• MW: 323.941846370697
• CID: 964450
• PubChem ID: 313488
• Update Time: 2025-10-31

1,3-diiodo-2,2-dimethylpropane Chemical and Physical Properties

Names and Identifiers

• 1,3-diiodo-2,2-dimethylpropane
• 1,3-diiodo neopentane
• 1,3-Diiodo-2,2-dimethylpropan
• 1,3-diiodo-2,2-dimethyl-propane
• 1,3-Dijod-2,2-dimethyl-propan
• 1-iodo-2-iodomethyl-2-methylpropane
• AC1L7NJM
• M112280
• NSC227881
• Propane,3-diiodo-2,2-dimethyl-
• Propane, 1,3-diiodo-2,2-dimethyl-
• NSC-227881
• SCHEMBL1978409
• 66688-49-1
• EN300-7442892
• CS-0260030
• AMY32061
• GDVIDBDQSYVBSD-UHFFFAOYSA-N
• DTXSID50310500
• 1,3-Diiodoneopentane
• NSC 227881
• G31253
• DB-345521

• Inchi： 1S/C5H10I2/c1-5(2,3-6)4-7/h3-4H2,1-2H3
• InChI Key： GDVIDBDQSYVBSD-UHFFFAOYSA-N
• SMILES： ICC(C)(C)CI

Computed Properties

• Exact Mass: 323.8863
• Monoisotopic Mass: 323.88720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 44
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.177
• Melting Point: 9°C (estimate)
• Boiling Point: 241 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.5900
• PSA: 0
• LogP: 2.88260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on 1,3-diiodo-2,2-dimethylpropane

Research Brief on 1,3-Diiodo-2,2-dimethylpropane (CAS: 66688-49-1): Recent Advances and Applications in Chemical Biology and Medicine

1,3-Diiodo-2,2-dimethylpropane (CAS: 66688-49-1) is a halogenated organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules and functional materials. Recent studies have explored its potential in drug discovery, material science, and as a building block for complex molecular architectures. This research brief aims to provide a comprehensive overview of the latest advancements related to 1,3-diiodo-2,2-dimethylpropane, focusing on its synthesis, reactivity, and emerging applications in the biomedical field.

One of the most notable developments in the study of 1,3-diiodo-2,2-dimethylpropane is its role in cross-coupling reactions, particularly in the synthesis of novel organoiodine compounds. A 2023 study published in the Journal of Organic Chemistry demonstrated the efficient use of this compound in palladium-catalyzed coupling reactions, yielding high-purity products with potential pharmaceutical applications. The study highlighted the compound's stability and reactivity under mild conditions, making it an attractive candidate for scalable synthetic processes. Furthermore, the research underscored the importance of optimizing reaction parameters to minimize byproduct formation and enhance yield.

In the realm of drug discovery, 1,3-diiodo-2,2-dimethylpropane has been investigated as a precursor for the development of iodine-containing therapeutics. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of iodinated analogs of known anticancer agents using this compound. The resulting molecules exhibited enhanced pharmacokinetic properties and improved target binding affinity, as evidenced by in vitro and in vivo studies. These findings suggest that 1,3-diiodo-2,2-dimethylpropane could play a pivotal role in the design of next-generation anticancer drugs, particularly those targeting iodine-dependent metabolic pathways.

Beyond its pharmaceutical applications, 1,3-diiodo-2,2-dimethylpropane has also been explored in material science. A 2024 study in Advanced Materials detailed its use in the fabrication of iodine-rich polymers with unique optical and electronic properties. These polymers demonstrated potential applications in organic electronics, including light-emitting diodes (LEDs) and photovoltaic devices. The study emphasized the compound's ability to impart desirable characteristics such as high thermal stability and tunable band gaps, making it a promising candidate for advanced material design.

Despite these advancements, challenges remain in the large-scale production and application of 1,3-diiodo-2,2-dimethylpropane. Issues such as cost-effectiveness, environmental impact, and scalability need to be addressed to fully realize its potential. Recent efforts have focused on developing greener synthetic routes and optimizing purification techniques to mitigate these concerns. For instance, a 2023 study in Green Chemistry proposed a solvent-free synthesis method that significantly reduced waste generation while maintaining high yields.

In conclusion, 1,3-diiodo-2,2-dimethylpropane (CAS: 66688-49-1) continues to be a compound of significant interest in chemical biology and medicine. Its versatility as a synthetic intermediate, coupled with its emerging applications in drug discovery and material science, underscores its importance in contemporary research. Future studies are expected to further elucidate its mechanistic roles and explore novel applications, paving the way for innovative solutions in healthcare and technology. Researchers are encouraged to leverage the latest advancements in synthetic chemistry and computational modeling to unlock the full potential of this remarkable compound.